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Compound of Interest

Compound Name: Anti-amyloid agent-1

Cat. No.: B10857366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
"Anti-amyloid agent-1," identified as compound ex1140 in patent WO2012119035A1, is a

small molecule with potent anti-amyloidogenic properties. This technical guide provides a

comprehensive overview of its chemical structure, and available information regarding its

synthesis and biological context. The agent's potential as a therapeutic for amyloid-related

diseases warrants further investigation, and this document aims to consolidate the foundational

knowledge for researchers in the field.

Chemical Structure and Properties
"Anti-amyloid agent-1" is chemically known as 4′-[(1E)-1-(hydroxyimino)ethyl]-[1,1'-

biphenyl]-3-carboxamide, N-[3-(trifluoromethyl)phenyl]-. It is registered under the CAS Number

1396778-73-6.

Table 1: Physicochemical Properties of Anti-amyloid agent-1
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Property Value

CAS Number 1396778-73-6

Molecular Formula C₂₁H₁₇F₃N₂O₂

Molecular Weight 402.37 g/mol

Appearance Solid

Purity ≥98.0%

Synthesis
Detailed experimental protocols for the synthesis of "Anti-amyloid agent-1" are outlined in

patent WO2012119035A1. While the full text of the patent is not publicly available through

standard search engines, the synthesis would logically involve the formation of the biphenyl

core, followed by the construction of the carboxamide and oxime functionalities. A plausible

synthetic workflow is proposed below based on standard organic chemistry principles.
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Retrosynthetic Analysis

Anti-amyloid agent-1

Amide Bond Formation

Biphenyl-3-carboxylic acid derivative 3-(Trifluoromethyl)aniline

Suzuki Coupling

3-Bromobenzoic acid derivative 4-Acetylphenylboronic acid

Oxime Formation

Hydroxylamine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Mechanism of Action Studies

Anti-amyloid agent-1

Thioflavin T Aggregation Assay Cell-based Assays (e.g., PC12, SH-SY5Y)

Inhibition of Aβ aggregation

Electron Microscopy / Atomic Force Microscopy

Morphological analysis of aggregates

Cytotoxicity Assays (e.g., MTT, LDH) Signaling Pathway Analysis (e.g., Western Blot, RT-qPCR)

Neuroprotective effects Identification of modulated pathways
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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